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Introduction

SJ10542 is a potent and selective degrader of Janus kinase 2 (JAK2), a critical mediator in the
JAK/STAT signaling pathway. As a Proteolysis Targeting Chimera (PROTAC), SJ10542
functions by hijacking the cell's natural protein disposal system to specifically target and
eliminate JAK2 protein. This application note provides detailed protocols for measuring the
degradation of JAK2 induced by SJ10542, along with data presentation guidelines and
visualizations of the key cellular processes involved.

The JAK/STAT pathway is a principal signaling cascade for a wide array of cytokines and
growth factors, playing a crucial role in cell growth, differentiation, and immune responses.
Dysregulation of this pathway, often through mutations or overexpression of JAK2, is implicated
in various myeloproliferative neoplasms and inflammatory diseases. Unlike traditional small
molecule inhibitors that only block the kinase activity of a protein, PROTACs like SJ10542 |lead
to the physical removal of the target protein, offering a potentially more profound and durable
therapeutic effect.

These protocols are designed to guide researchers in accurately quantifying JAK2 degradation
at both the protein and mRNA levels, and to assess the functional consequences on
downstream signaling events.
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Mechanism of Action of SJ10542

SJ10542 is a heterobifunctional molecule composed of a ligand that binds to JAK2, a linker,
and a ligand that recruits the E3 ubiquitin ligase Cereblon (CRBN). By bringing JAK2 into close
proximity with CRBN, SJ10542 facilitates the ubiquitination of JAK2. Polyubiquitinated JAK2 is
then recognized and degraded by the 26S proteasome, leading to a reduction in total JAK2

protein levels.
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 To cite this document: BenchChem. [Measuring JAK2 Degradation with SJ10542: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409185#measuring-jak2-degradation-with-
sj10542]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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